Cas no 1261817-88-2 (2-Fluoro-6-(3-(trifluoromethyl)phenyl)naphthalene)

• Product Name: 2-Fluoro-6-(3-(trifluoromethyl)phenyl)naphthalene
• CAS No: 1261817-88-2
• MF: C₁₇H₁₀F₄
• MW: 290.254918575287
• CID: 4982505
• Update Time: 2025-11-02

2-Fluoro-6-(3-(trifluoromethyl)phenyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(3-(trifluoromethyl)phenyl)naphthalene

• Inchi： 1S/C17H10F4/c18-16-7-6-13-8-12(4-5-14(13)10-16)11-2-1-3-15(9-11)17(19,20)21/h1-10H
• InChI Key： RDGWHIARUQHZLF-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=C(C=CC=2C=1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 351
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Additional information on 2-Fluoro-6-(3-(trifluoromethyl)phenyl)naphthalene

Comprehensive Guide to 2-Fluoro-6-(3-(trifluoromethyl)phenyl)naphthalene (CAS No. 1261817-88-2): Properties, Applications, and Market Insights

2-Fluoro-6-(3-(trifluoromethyl)phenyl)naphthalene (CAS No. 1261817-88-2) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and materials science research. This fluorinated naphthalene derivative combines the structural features of naphthalene with strategically placed fluorine and trifluoromethyl groups, making it particularly valuable for advanced applications. The presence of these functional groups enhances the compound's electronic properties and metabolic stability, which are crucial factors in modern drug discovery and organic electronics.

The molecular structure of 2-Fluoro-6-(3-(trifluoromethyl)phenyl)naphthalene features a naphthalene core substituted at the 2-position with a fluorine atom and at the 6-position with a 3-(trifluoromethyl)phenyl group. This specific arrangement creates a highly conjugated π-electron system that contributes to unique photophysical properties. Researchers have noted that the electron-withdrawing nature of both the fluorine and trifluoromethyl groups significantly influences the compound's reactivity and intermolecular interactions, making it particularly interesting for the development of novel organic semiconductors and pharmaceutical intermediates.

In pharmaceutical applications, 2-Fluoro-6-(3-(trifluoromethyl)phenyl)naphthalene serves as a valuable building block for drug discovery. The incorporation of fluorine atoms into drug candidates has become a prominent strategy in medicinal chemistry due to fluorine's ability to improve metabolic stability, membrane permeability, and binding affinity. Recent studies suggest that this compound may be particularly useful in developing targeted therapies for neurological disorders and inflammatory conditions, aligning with current trends in precision medicine. The trifluoromethyl group's presence further enhances these properties while potentially contributing to improved pharmacokinetic profiles.

The materials science field has shown growing interest in fluorinated naphthalene derivatives like CAS 1261817-88-2 for their potential in organic electronic devices. These compounds demonstrate promising characteristics for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs). The compound's ability to facilitate charge transport while maintaining thermal stability makes it particularly attractive for next-generation flexible electronics and wearable technology applications, which represent some of the most rapidly growing sectors in materials science today.

From a synthetic chemistry perspective, 2-Fluoro-6-(3-(trifluoromethyl)phenyl)naphthalene presents interesting challenges and opportunities. The preparation typically involves palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution strategies, reflecting current trends toward more efficient and sustainable synthetic methodologies. Recent advances in C-H activation and photocatalysis may offer new pathways for its synthesis, addressing the growing demand for greener chemical processes in both academic and industrial settings.

The commercial availability of CAS 1261817-88-2 has increased in recent years, driven by rising demand from both pharmaceutical and materials science sectors. Market analysis indicates particular growth in regions with strong biotechnology and advanced materials industries, including North America, Europe, and parts of Asia. Quality specifications typically emphasize high purity levels (>98%), with HPLC and NMR being the primary analytical methods for verification. Storage recommendations generally suggest protection from light and moisture at ambient or slightly cooled temperatures to maintain stability.

Environmental and safety considerations for 2-Fluoro-6-(3-(trifluoromethyl)phenyl)naphthalene follow standard protocols for handling fluorinated organic compounds. While not classified as highly hazardous, proper laboratory practices including the use of personal protective equipment and adequate ventilation are recommended. The compound's environmental fate and potential ecological impacts remain areas of ongoing research, particularly regarding the persistence of fluorinated compounds in various ecosystems.

Future research directions for 2-Fluoro-6-(3-(trifluoromethyl)phenyl)naphthalene appear promising, with several patent applications recently filed that incorporate this scaffold. The compound's versatility suggests potential expansion into additional applications such as molecular imaging probes, liquid crystal materials, and catalysis. As computational chemistry and artificial intelligence tools continue to advance, more efficient methods for predicting and optimizing the properties of such fluorinated compounds are expected to emerge, potentially accelerating their adoption in various high-tech applications.

For researchers and industry professionals seeking information about 2-Fluoro-6-(3-(trifluoromethyl)phenyl)naphthalene, common search queries include its synthetic procedures, spectroscopic data, supplier information, and potential applications in drug discovery. The compound's unique combination of fluorine and trifluoromethyl substituents on an extended aromatic system continues to make it a subject of significant scientific interest across multiple disciplines, reflecting broader trends in the development of functionalized aromatic compounds for advanced technological applications.